6-methyl-N-[2-(5-methyl-1,3-thiazol-2-yl)ethyl]pyridin-2-amine

• IUPAC Name: 6-methyl-N-[2-(5-methyl-1,3-thiazol-2-yl)ethyl]pyridin-2-amine
• InChI: InChI=1S/C12H15N3S/c1-9-4-3-5-11(15-9)13-7-6-12-14-8-10(2)16-12/h3-5,8H,6-7H2,1-2H3,(H,13,15)
• InChI Key: HSHHHZASDHGUNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NCCC2=NC=C(S2)C
• Molecular Formula: C12H15N3S
• Molecular Weight: 233.33 g/mol

Description

6-methyl-N-[2-(5-methyl-1,3-thiazol-2-yl)ethyl]pyridin-2-amine is a chemical compound that has garnered attention in the scientific community due to its potential use in research applications. This compound is of interest due to its unique chemical structure and potential for use in the development of new drugs and therapies.

Mechanism of Action

The mechanism of action of 6-methyl-N-[2-(5-methyl-1,3-thiazol-2-yl)ethyl]pyridin-2-amine is not fully understood. However, it is believed to work by inhibiting certain enzymes and pathways in the body that are involved in the growth and proliferation of cancer cells. It may also have an effect on the central nervous system, which could be useful in the treatment of neurological disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-methyl-N-[2-(5-methyl-1,3-thiazol-2-yl)ethyl]pyridin-2-amine are still being studied. However, it has been shown to have activity against certain types of cancer cells, which suggests that it may have an effect on the growth and proliferation of these cells. It may also have an effect on the central nervous system, which could be useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 6-methyl-N-[2-(5-methyl-1,3-thiazol-2-yl)ethyl]pyridin-2-amine in lab experiments is its potential for use in the development of new drugs and therapies. Additionally, it has been shown to have activity against certain types of cancer cells, which makes it a useful tool for studying cancer biology. However, one limitation of using this compound is its complex synthesis process, which requires a high level of expertise in organic chemistry.

Future Directions

There are many future directions for research involving 6-methyl-N-[2-(5-methyl-1,3-thiazol-2-yl)ethyl]pyridin-2-amine. One area of interest is in the development of new drugs and therapies for cancer and neurological disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential for use in other areas of scientific research.

Synthesis Methods

The synthesis of 6-methyl-N-[2-(5-methyl-1,3-thiazol-2-yl)ethyl]pyridin-2-amine is a complex process that requires a high level of expertise in organic chemistry. The most common method of synthesis involves the reaction of 2-chloro-6-methylpyridine with 2-amino-5-methylthiazole in the presence of a base such as potassium carbonate. The resulting product is then purified using various techniques such as column chromatography.

Scientific Research Applications

6-methyl-N-[2-(5-methyl-1,3-thiazol-2-yl)ethyl]pyridin-2-amine has potential applications in various fields of scientific research. One area of interest is in the development of new drugs and therapies. This compound has been shown to have activity against certain types of cancer cells and may be useful in the treatment of cancer. Additionally, it has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease.